4-Hydroxy-1-[2-(propionylamino)ethyl]-piperidine

• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: N-[2-(4-hydroxypiperidin-1-yl)ethyl]propanamide
• InChI: InChI=1S/C10H20N2O2/c1-2-10(14)11-5-8-12-6-3-9(13)4-7-12/h9,13H,2-8H2,1H3,(H,11,14)
• InChI Key: DUJLBHSFWVYSKY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCCN1CCC(CC1)O

Description

4-Hydroxy-1-[2-(propionylamino)ethyl]-piperidine is a useful research compound. Its molecular formula is C10H20N2O2 and its molecular weight is 200.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of N-(2-chloroethyl)propanamide (27.1 g, 0.20 mol), 4-hydroxypiperidine (20.2 g, 0.20 mol) and anhydrous sodium carbonate (10.6 g, 0.10 mol) in acetonitrile (120 ml) was stirred at reflux under nitrogen for 20 hours. Additional 4-hydroxypiperidine (20.2 g, 0.20 mol) was added and the mixture stirred at reflux for 3 days. After concentrating under reduced pressure, the residue was dissolved in ethyl acetate and a minimum amount of water. The aqueous layer was saturated with sodium chloride and re-extracted several times with ethyl acetate. The organic extracts were combined, dried (Na2SO4), filtered and concentrated to give 13.1 g of crude product. Pure product was obtained by flash chromatography over silica gel and elution with 20% methanol-80% chloroform.

Synthesis routes and methods II

Procedure details